Cas no 1523160-72-6 (3-(1H-indazol-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(1H-indazol-3-yl)-2-methylpropanoic acid
• CAS No: 1523160-72-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5843392
• PubChem ID: 82608893
• Update Time: 2025-06-22

3-(1H-indazol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-3-yl)-2-methylpropanoic acid
• 1523160-72-6
• EN300-1827302

• Inchi： 1S/C11H12N2O2/c1-7(11(14)15)6-10-8-4-2-3-5-9(8)12-13-10/h2-5,7H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： VYDCDMXBXLWFTQ-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=C2C=CC=CC2=NN1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(1H-indazol-3-yl)-2-methylpropanoic acid

Professional Introduction to 3-(1H-indazol-3-yl)-2-methylpropanoic Acid (CAS No. 1523160-72-6)

3-(1H-indazol-3-yl)-2-methylpropanoic acid, identified by its CAS number 1523160-72-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indazole ring system connected to a branched alkanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The indazole core is a well-known pharmacophore found in various bioactive molecules, while the presence of a methyl-substituted propionic acid side chain adds an additional layer of structural diversity that may influence its interactions with biological targets.

The synthesis and characterization of 3-(1H-indazol-3-yl)-2-methylpropanoic acid have been subjects of extensive research, particularly in the development of novel therapeutic agents. The indazole ring, characterized by its nitrogen-containing heterocyclic structure, is known for its role in modulating various biological pathways. Recent studies have highlighted the importance of indazole derivatives in the treatment of neurological disorders, inflammation, and even certain types of cancer. The specific substitution pattern in 3-(1H-indazol-3-yl)-2-methylpropanoic acid may confer unique properties that make it a promising candidate for further investigation.

In the context of drug discovery, the structural features of 3-(1H-indazol-3-yl)-2-methylpropanoic acid are particularly noteworthy. The indazole moiety can engage in hydrogen bonding and π-stacking interactions with biological targets, which are critical for achieving high affinity and selectivity. Additionally, the methyl-substituted propionic acid side chain can influence the compound's solubility and metabolic stability, factors that are crucial for its pharmacokinetic profile. These properties make it an attractive scaffold for designing next-generation pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 3-(1H-indazol-3-yl)-2-methylpropanoic acid towards various biological targets. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in pain signaling, immune response, and cell proliferation. These findings align with the growing body of evidence supporting the therapeutic potential of indazole derivatives. For instance, studies have demonstrated that certain indazole-based compounds exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines.

The synthesis of 3-(1H-indazol-3-yl)-2-methylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between indazole derivatives and appropriate alkanoic acid precursors. Advances in green chemistry have also led to the development of more sustainable synthetic methods, such as catalytic processes that minimize waste and energy consumption. These innovations are essential for ensuring the scalability and environmental compatibility of pharmaceutical production.

Evaluation of the pharmacological properties of 3-(1H-indazol-3-yl)-2-methylpropanoic acid has been conducted through both in vitro and in vivo studies. In cell-based assays, this compound has shown potential activity against various disease models, including those relevant to neurodegenerative disorders and chronic inflammation. Animal models have further supported these findings by demonstrating favorable pharmacokinetic profiles and reduced side effects compared to existing treatments. Such results underscore the importance of continued research into this promising compound.

The future directions for research on 3-(1H-indazol-3-yl)-2-methylpropanoic acid include exploring its mechanisms of action at a molecular level and identifying potential drug-drug interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry are invaluable for elucidating its structure-function relationships. Additionally, preclinical studies are necessary to assess its safety profile before moving into human clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial for translating these findings into tangible therapeutic benefits.

The significance of 3-(1H-indazol-3-yl)-2-methylpropanoic acid extends beyond its immediate applications in drug development. It serves as a valuable scaffold for designing novel molecules with tailored biological activities. By modifying its structural features, researchers can fine-tune its pharmacological properties to address specific therapeutic needs. This flexibility makes it an indispensable tool in the quest for innovative treatments across multiple disease areas.

In conclusion, 3-(1H-indazol-3-yl)-2-methylpropanoic acid (CAS No. 1523160-72-6) represents a compelling example of how structural innovation can lead to the discovery of new bioactive compounds. Its unique combination of an indazole core and a methyl-substituted propionic acid side chain positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.